Cas no 1822857-72-6 (4-Acetyl-1-benzylpyrrolidin-3-one)

• Product Name: 4-Acetyl-1-benzylpyrrolidin-3-one
• CAS No: 1822857-72-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4708479
• Update Time: 2025-10-22

4-Acetyl-1-benzylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-1-benzylpyrrolidin-3-one
• 4-Acetyl-1-benzyl-pyrrolidin-3-one

• Inchi： 1S/C13H15NO2/c1-10(15)12-8-14(9-13(12)16)7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3
• InChI Key： SQTJLXBQYNMQRD-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)CC1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 37.4

Additional information on 4-Acetyl-1-benzylpyrrolidin-3-one

4-Acetyl-1-benzylpyrrolidin-3-one: A Comprehensive Overview

4-Acetyl-1-benzylpyrrolidin-3-one (CAS No. 1822857-72-6) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. The molecule consists of a pyrrolidinone ring substituted with an acetyl group at the 4-position and a benzyl group at the 1-position, making it a versatile compound with diverse chemical properties.

The pyrrolidinone core of this compound is a five-membered lactam ring, which is known for its stability and ability to participate in various chemical reactions. The acetyl group at the 4-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule. Meanwhile, the benzyl group at the 1-position adds aromaticity and potential for further functionalization. These structural features make 4-Acetyl-1-benzylpyrrolidin-3-one a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the synthesis pathways of this compound, with researchers focusing on optimizing reaction conditions to achieve higher yields and purity. For instance, methods involving nucleophilic substitution or condensation reactions have been reported, highlighting the importance of stereochemistry and regioselectivity in these processes. The ability to control these factors is crucial for producing enantiomerically pure compounds, which are essential in pharmaceutical applications.

In terms of biological activity, 4-Acetyl-1-benzylpyrrolidin-3-one has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to modulate enzyme activity suggests potential applications in therapeutic areas such as inflammation, neurodegenerative diseases, and cancer. Researchers have also investigated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

The compound's material properties are another area of interest. Its thermal stability and solubility characteristics make it suitable for use in polymer chemistry or as a precursor in the synthesis of advanced materials. Recent advancements in green chemistry have also led to the exploration of sustainable methods for synthesizing this compound, aligning with global efforts to reduce environmental impact.

From an analytical chemistry perspective, accurate characterization of 4-Acetyl-1-benzylpyrrolidin-3-one is essential for quality control and research purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and purity. These methods provide valuable insights into the compound's molecular composition and help ensure consistency across different batches.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind the reactivity of this compound. Understanding how its functional groups interact under various conditions can pave the way for novel applications in catalysis or as intermediates in total synthesis projects. Additionally, computational chemistry tools are being utilized to predict its behavior in different chemical environments, enhancing our ability to design experiments efficiently.

In conclusion, 4-Acetyl-1-benzylpyrrolidin-3-one (CAS No. 1822857-72-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure lends itself to diverse applications, from drug discovery to materials science. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.